5,5,13-trimethyl-N-(4-phenylbutan-2-yl)-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-amine

• Molecular Formula: C25H28N4OS
• Molecular Weight: 432.6 g/mol
• IUPAC Name: 5,5,13-trimethyl-N-(4-phenylbutan-2-yl)-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-amine
• InChI: InChI=1S/C25H28N4OS/c1-15(10-11-17-8-6-5-7-9-17)26-23-22-21(27-16(2)28-23)19-12-18-14-30-25(3,4)13-20(18)29-24(19)31-22/h5-9,12,15H,10-11,13-14H2,1-4H3,(H,26,27,28)
• InChI Key: JVFYHIQNPIFKMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)NC(C)CCC3=CC=CC=C3)SC4=C2C=C5COC(CC5=N4)(C)C

Description

5,5,13-trimethyl-N-(4-phenylbutan-2-yl)-6-oxa-17-thia-2,12,14-triazatetracyclo[87003,8011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-amine is a complex organic compound with a unique tetracyclic structure This compound is characterized by its multiple functional groups, including an oxa (oxygen-containing) and thia (sulfur-containing) ring, as well as a triaza (nitrogen-containing) ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5,13-trimethyl-N-(4-phenylbutan-2-yl)-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-amine typically involves multiple steps, starting from simpler organic molecules. The synthetic route may include:

Formation of the Tetracyclic Core: The initial step involves the construction of the tetracyclic core through a series of cyclization reactions. This can be achieved using intramolecular cyclization techniques under controlled conditions.

Introduction of Functional Groups: Subsequent steps involve the introduction of the oxa, thia, and triaza rings. This can be done through selective functional group transformations, such as oxidation, reduction, and substitution reactions.

Final Modifications: The final step includes the introduction of the phenylbutan-2-yl group and the trimethyl groups. This can be achieved through alkylation and acylation reactions.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and catalysts, to achieve higher yields and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur and nitrogen atoms, leading to the formation of sulfoxides and nitroso derivatives.

Reduction: Reduction reactions can target the oxygen and nitrogen atoms, resulting in the formation of alcohols and amines.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. This can occur at the phenyl ring or the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are employed under appropriate conditions.

Major Products

Oxidation: Sulfoxides and nitroso derivatives.

Reduction: Alcohols and amines.

Substitution: Halogenated derivatives and substituted amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, the compound’s interactions with biomolecules are studied to understand its potential as a biochemical probe. It can be used to investigate enzyme activities and protein-ligand interactions.

Medicine

The compound’s potential therapeutic properties are explored in medicinal chemistry. Its ability to interact with specific molecular targets makes it a candidate for drug development, particularly in the treatment of diseases involving oxidative stress and inflammation.

Industry

In the industrial sector, the compound is used as an intermediate in the production of specialty chemicals. Its unique functional groups make it valuable in the synthesis of polymers, dyes, and agrochemicals.

Mechanism of Action

The mechanism of action of 5,5,13-trimethyl-N-(4-phenylbutan-2-yl)-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-amine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activities. The presence of multiple functional groups allows it to participate in various biochemical pathways, including redox reactions and signal transduction.

Comparison with Similar Compounds

Similar Compounds

5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-amine: Lacks the phenylbutan-2-yl group.

5,5,13-trimethyl-N-(4-phenylbutan-2-yl)-6-oxa-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-amine: Lacks the thia ring.

Uniqueness

The uniqueness of 5,5,13-trimethyl-N-(4-phenylbutan-2-yl)-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11,13,15-hexaen-15-amine lies in its combination of functional groups and tetracyclic structure. This combination imparts unique chemical reactivity and biological activity, making it a valuable compound for research and industrial applications.